molecular formula C8H8FNO3 B8443480 1-Fluoro-2-(methoxymethyl)-4-nitrobenzene

1-Fluoro-2-(methoxymethyl)-4-nitrobenzene

Cat. No.: B8443480
M. Wt: 185.15 g/mol
InChI Key: XHTOCUBLUPKBTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Fluoro-2-(methoxymethyl)-4-nitrobenzene is a useful research compound. Its molecular formula is C8H8FNO3 and its molecular weight is 185.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8FNO3

Molecular Weight

185.15 g/mol

IUPAC Name

1-fluoro-2-(methoxymethyl)-4-nitrobenzene

InChI

InChI=1S/C8H8FNO3/c1-13-5-6-4-7(10(11)12)2-3-8(6)9/h2-4H,5H2,1H3

InChI Key

XHTOCUBLUPKBTM-UHFFFAOYSA-N

Canonical SMILES

COCC1=C(C=CC(=C1)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g (128 mmol) of the compound from example 26A are dissolved in 1.3 l of anhydrous toluene and admixed with 45 g (192 mmol) of silver(I) oxide and 24.6 g (769 mmol) of anhydrous methanol. The mixture is heated to 60° C. for 16 h. It is then allowed to cool and filtered through silica gel. The product is fractionally eluted with a gradient of cyclohexane and 25:1 cyclohexane/ethyl acetate. The product fractions are concentrated to dryness under reduced pressure and dried under reduced pressure. This affords 17 g (72% of theory) of the desired product.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
1.3 L
Type
solvent
Reaction Step One
Quantity
24.6 g
Type
reactant
Reaction Step Two
Quantity
45 g
Type
catalyst
Reaction Step Three

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